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Compound of Interest

Compound Name: Panipenem-betamipron

Cat. No.: B1147614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the penetration of panipenem-
betamipron into the cerebrospinal fluid (CSF), consolidating key quantitative data and outlining

detailed experimental protocols based on available literature. This document is intended to

serve as a practical resource for designing and interpreting studies related to the central

nervous system (CNS) pharmacokinetics of this carbapenem antibiotic.

Introduction
Panipenem is a broad-spectrum carbapenem antibiotic co-administered with betamipron, which

inhibits the renal uptake of panipenem, thereby reducing the risk of nephrotoxicity.[1] Effective

treatment of CNS infections, such as bacterial meningitis, requires antibiotics to cross the

blood-brain barrier and achieve therapeutic concentrations in the CSF. Understanding the

extent of panipenem-betamipron penetration into the CSF is therefore critical for its clinical

application in CNS infections.

Quantitative Data on CSF Penetration
The following tables summarize the available quantitative data on panipenem concentrations in

the CSF from both clinical and preclinical studies.
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Table 1: Panipenem Concentrations in Cerebrospinal
Fluid (Clinical Studies in Pediatric Patients with Purulent
Meningitis)

Dosage of
Panipenem/
Betamipron

Patient
Population

Stage of
Meningitis

Time of
CSF
Sampling
Post-
Administrat
ion

Panipenem
Concentrati
on in CSF
(µg/mL)

Reference

26.1 mg/kg
2 pediatric

cases
Not specified 30 minutes 3.21 [2]

26.1 mg/kg
2 pediatric

cases

Day 12 of

treatment
30 minutes 0.86 [2]

Not specified

(1-hour drip

IV)

1 pediatric

case
Acute stage Not specified 6.84 [3]

Not specified

(1-hour drip

IV)

1 pediatric

case

Recovering

stage
Not specified 3.28 [3]

Table 2: Panipenem Concentrations in Cerebrospinal
Fluid (Preclinical Study in Rabbits)
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Dosage of
Panipenem/Be
tamipron

Animal Model Observation
Panipenem
Concentration
in CSF (µg/mL)

Reference

1.0 - 1.2 g/kg (i.v.

infusion)
Rabbits

Onset of

epileptogenic

EEG-activity

Approximately

twice the

concentration of

imipenem that

induces similar

activity

[4]

Not specified (i.v.

infusion)
Rabbits

General

distribution study

Comparable to

imipenem

concentrations

after

imipenem/cilastat

in infusion

[4]

Experimental Protocols
This section details the methodologies for key experiments designed to assess the CSF

penetration of panipenem-betamipron.

Protocol for Preclinical Assessment of CSF Penetration
in Rabbits
This protocol is based on the methodology described for studying the neurotoxicity and CNS

distribution of panipenem/betamipron.[4]

Objective: To determine the concentration of panipenem in the cerebrospinal fluid of rabbits

following intravenous administration of panipenem-betamipron.

Materials:

Male rabbits

Panipenem-betamipron for injection
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Anesthetic agents

Intravenous infusion setup

Stereotaxic apparatus for CSF collection

Microcentrifuge tubes

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Animal Preparation: Acclimatize male rabbits to the laboratory environment. Anesthetize the

animals prior to the procedure.

Drug Administration: Administer panipenem-betamipron via intravenous infusion at the

desired dose (e.g., 1.0-1.2 g/kg).

Cerebrospinal Fluid (CSF) Sampling:

Position the anesthetized rabbit in a stereotaxic frame.

Carefully insert a needle into the cisterna magna to collect CSF at predetermined time

points post-infusion.

Plasma Sampling: Collect blood samples from a peripheral vein at the same time points as

CSF collection. Centrifuge the blood to separate the plasma.

Sample Processing and Storage: Immediately place CSF and plasma samples on ice and

store at -80°C until analysis.

Quantification of Panipenem:

Determine the concentration of panipenem in CSF and plasma samples using a validated

HPLC method.[5]

The HPLC system should be equipped with a reversed-phase C18 column and a UV

detector.
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A suitable mobile phase, such as a mixture of ammonium acetate buffer and methanol,

should be used for chromatographic separation.

Data Analysis: Calculate the CSF/plasma concentration ratio at each time point to assess the

extent of penetration into the cerebrospinal fluid.

Protocol for Clinical Assessment of CSF Penetration in
Patients with Bacterial Meningitis
This protocol is a generalized representation based on clinical studies investigating

panipenem-betamipron in pediatric patients with meningitis.[2][3]

Objective: To measure the concentration of panipenem in the cerebrospinal fluid of patients

with bacterial meningitis undergoing treatment with panipenem-betamipron.

Patient Population: Patients diagnosed with bacterial meningitis for whom treatment with

panipenem-betamipron is clinically indicated.

Materials:

Panipenem-betamipron for intravenous administration

Lumbar puncture kits

Sterile collection tubes

Centrifuge

High-Performance Liquid Chromatography (HPLC) system

Procedure:

Drug Administration: Administer panipenem-betamipron to patients via intravenous drip

infusion at the prescribed dosage (e.g., 50-69 mg/kg/day divided into multiple doses).[2]

Cerebrospinal Fluid (CSF) and Blood Sampling:
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Perform a lumbar puncture to collect CSF at specified time points after drug administration

(e.g., 30 minutes post-infusion).[2]

Simultaneously, collect a blood sample via venipuncture.

Sample Processing and Storage:

Centrifuge the blood sample to obtain plasma.

Immediately freeze both CSF and plasma samples at -80°C until analysis.

Quantification of Panipenem:

Analyze the panipenem concentrations in CSF and plasma using a validated HPLC

method.[5]

Ethical Considerations: Ensure all procedures are conducted in accordance with institutional

review board (IRB) approval and informed consent is obtained from the patient or their legal

guardian.
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Caption: Workflow for preclinical assessment of panipenem CSF penetration.
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Caption: Panipenem distribution from plasma to cerebrospinal fluid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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